Cas no 90439-55-7 (Acetic acid, [(dithiocarboxy)thio]-)
90439-55-7 structure
Product Name:Acetic acid, [(dithiocarboxy)thio]-
CAS No:90439-55-7
MF:C3H4O2S3
MW:168.257657051086
CID:4301601
PubChem ID:14598060
Update Time:2025-04-24
Acetic acid, [(dithiocarboxy)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(dithiocarboxy)thio]-
- Acetic acid, 2-[(dithiocarboxy)thio]-
- SCHEMBL10813679
- 2-[(Dithiocarboxy)thio]acetic acid
- DTXSID90893741
- 90439-55-7
-
- Inchi: 1S/C3H4O2S3/c4-2(5)1-8-3(6)7/h1H2,(H,4,5)(H,6,7)
- InChI Key: QEKQBVQYETUTOA-UHFFFAOYSA-N
- SMILES: C(O)(=O)CSC(S)=S
Computed Properties
- Exact Mass: 167.93734289Da
- Monoisotopic Mass: 167.93734289Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 95.7Ų
Acetic acid, [(dithiocarboxy)thio]- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
90439-55-7 (Acetic acid, [(dithiocarboxy)thio]-) Related Products
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